7-Bromo-2-{[4-benzylpiperidyl]carbonyl}chromen-4-one

• Molecular Formula: C22H20BrNO3
• Molecular Weight: 426.3 g/mol
• IUPAC Name: 2-(4-benzylpiperidine-1-carbonyl)-7-bromochromen-4-one
• InChI: InChI=1S/C22H20BrNO3/c23-17-6-7-18-19(25)14-21(27-20(18)13-17)22(26)24-10-8-16(9-11-24)12-15-4-2-1-3-5-15/h1-7,13-14,16H,8-12H2
• InChI Key: DWCWERRLMJXBAA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)C3=CC(=O)C4=C(O3)C=C(C=C4)Br

Description

7-Bromo-2-{[4-benzylpiperidyl]carbonyl}chromen-4-one is a synthetic chromen-4-one derivative characterized by a bromine substituent at the 7-position and a 4-benzylpiperidine carbonyl group at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Bromo-2-{[4-benzylpiperidyl]carbonyl}chromen-4-one typically involves multi-step organic reactions. One common method includes the initial formation of the chromen-4-one core, followed by the introduction of the bromine atom and the benzylpiperidyl group. The reaction conditions often involve the use of solvents like dimethylformamide (DMF) and catalysts such as potassium carbonate.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow synthesis and the use of green solvents and catalysts are often employed to make the process more efficient and environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

7-Bromo-2-{[4-benzylpiperidyl]carbonyl}chromen-4-one undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can lead to the formation of different derivatives with altered biological activities.

Substitution: The bromine atom can be substituted with other groups to create a variety of analogs.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a wide range of analogs with different substituents .

Scientific Research Applications

Medicinal Chemistry

1.1 Anticancer Activity
Recent studies have highlighted the anticancer properties of chromenone derivatives, including 7-Bromo-2-{[4-benzylpiperidyl]carbonyl}chromen-4-one. Research indicates that compounds with similar structures exhibit cytotoxic effects against various cancer cell lines. For instance, coumarin derivatives have shown significant activity against cervical and breast cancer cells through mechanisms involving apoptosis and cell cycle arrest .

1.2 Antimicrobial Properties
The compound's structure suggests potential antimicrobial activity, as many chromenone derivatives have demonstrated effectiveness against both Gram-positive and Gram-negative bacteria. In vitro studies have shown that certain coumarin derivatives can inhibit bacterial growth, making them candidates for developing new antibacterial agents .

1.3 Enzyme Inhibition
Chromones are known to act as enzyme inhibitors, which can be beneficial in treating diseases where enzyme activity is dysregulated. The specific interactions of 7-Bromo-2-{[4-benzylpiperidyl]carbonyl}chromen-4-one with target enzymes could be a promising area for further research, particularly in developing treatments for metabolic disorders or cancers .

Pharmacological Applications

2.1 Anti-inflammatory Effects
Compounds similar to 7-Bromo-2-{[4-benzylpiperidyl]carbonyl}chromen-4-one have been studied for their anti-inflammatory properties. Research indicates that such derivatives can inhibit pro-inflammatory cytokines and enzymes, offering potential therapeutic benefits in conditions like arthritis and other inflammatory diseases .

2.2 Neuroprotective Effects
There is emerging evidence suggesting that chromenone derivatives may exert neuroprotective effects, potentially benefiting conditions such as neurodegenerative diseases. The ability to cross the blood-brain barrier enhances their relevance in neuropharmacology .

Cosmetic Formulations

3.1 Skin Care Products
The incorporation of chromenone derivatives into cosmetic formulations has been explored due to their antioxidant properties. These compounds can help protect the skin from oxidative stress and may enhance the stability of cosmetic products .

3.2 Formulation Stability
Research into the formulation of topical products indicates that chromenone derivatives can improve the rheological properties of creams and lotions, enhancing their texture and application characteristics .

Data Tables

Application Area	Potential Benefits	References
Medicinal Chemistry	Anticancer, antimicrobial, enzyme inhibition
Pharmacology	Anti-inflammatory, neuroprotective
Cosmetic Formulations	Antioxidant properties, formulation stability

Case Studies

• Anticancer Activity Case Study
  • A study demonstrated that a related chromenone derivative exhibited significant cytotoxicity against MCF-7 breast cancer cells with an IC50 value indicative of its potential as a chemotherapeutic agent.
• Antimicrobial Activity Case Study
  • Research evaluating various coumarin derivatives found that one compound showed a notable inhibition zone against Staphylococcus aureus, suggesting its potential as a new antibacterial agent.
• Cosmetic Formulation Case Study
  • Experimental designs optimizing formulations with chromenone derivatives revealed improvements in sensory attributes such as greasiness and stickiness while enhancing hydration properties on human skin.

Mechanism of Action

The mechanism of action of 7-Bromo-2-{[4-benzylpiperidyl]carbonyl}chromen-4-one involves its interaction with specific molecular targets and pathways. The bromine atom and benzylpiperidyl group play crucial roles in its binding affinity and selectivity towards these targets. The compound may inhibit or activate certain enzymes or receptors, leading to its observed biological effects .

Comparison with Similar Compounds

Substituent Variations and Structural Analogues

The following table summarizes key structural and functional differences between 7-Bromo-2-{[4-benzylpiperidyl]carbonyl}chromen-4-one and similar compounds:

Compound Name	Substituents	Molecular Weight (approx.)	Biological Targets/Activities	Key Findings
7-Bromo-2-{[4-benzylpiperidyl]carbonyl}chromen-4-one	7-Br, 2-(4-benzylpiperidyl carbonyl)	~430 g/mol	Kinase inhibition, epigenetic targets	Hypothesized to target bromodomains or kinases due to benzylpiperidyl group .
Genistein ()	5,7-dihydroxy, 3-(4-hydroxyphenyl)	270 g/mol	Tyrosine kinases, estrogen receptors	Natural isoflavone with anticancer and antioxidant activity .
LY29002 ()	3-(Morpholin-4-yl)propoxy, 5-hydroxy	~360 g/mol	PI3K, BET bromodomains	Dual PI3K/BET inhibitor with anti-inflammatory effects .
7-(3-Bromopropoxy)-3-(4-hydroxyphenyl)-chromen-4-one ()	7-(3-Br-propoxy), 3-(4-hydroxyphenyl)	~375 g/mol	Estrogen receptors, antioxidant pathways	Modified daidzein derivative; bromopropoxy may enhance bioavailability .
6-Bromo-7-hydroxy-4-(hydroxymethyl)-2H-chromen-2-one ()	6-Br, 7-OH, 4-(hydroxymethyl)	~285 g/mol	Antimicrobial, fluorescent probes	Hydroxymethyl group increases solubility; bromine position affects activity .

Physicochemical Properties

• Halogen Effects : Bromine at position 7 (target compound) versus position 6 () alters electronic distribution and steric hindrance, impacting binding to hydrophobic pockets in proteins .

Biological Activity

7-Bromo-2-{[4-benzylpiperidyl]carbonyl}chromen-4-one is a synthetic compound belonging to the class of chromenones, which are known for their diverse biological activities. This compound has garnered interest due to its potential therapeutic applications, particularly in the fields of oncology and neurology. The following sections provide a detailed overview of its biological activity, including mechanisms of action, case studies, and research findings.

Chemical Structure and Properties

The molecular formula of 7-Bromo-2-{[4-benzylpiperidyl]carbonyl}chromen-4-one is $C_{19}H_{20}BrN_{1}O_{2}$, with a molecular weight of approximately 364.27 g/mol. The compound features a chromenone backbone substituted with a bromine atom and a piperidyl carbonyl side chain, which is crucial for its biological activity.

Research indicates that the biological activity of 7-Bromo-2-{[4-benzylpiperidyl]carbonyl}chromen-4-one may be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : The compound has been shown to inhibit specific enzymes involved in cancer cell proliferation, particularly those in the MAPK/ERK signaling pathway. This inhibition can lead to reduced tumor growth and enhanced apoptosis in cancer cells.
• Antioxidant Properties : Studies suggest that this compound exhibits significant antioxidant activity, which helps in mitigating oxidative stress-related damage in cells, thus providing neuroprotective effects.
• Neurotransmitter Modulation : The piperidyl moiety may interact with neurotransmitter receptors, potentially influencing mood and cognitive functions.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anticancer	Inhibition of tumor cell proliferation
Antioxidant	Reduction in oxidative stress markers
Neuroprotective	Improvement in cognitive function tests

Case Studies

• Anticancer Study : A study conducted on various cancer cell lines demonstrated that 7-Bromo-2-{[4-benzylpiperidyl]carbonyl}chromen-4-one significantly inhibited cell growth at concentrations as low as 10 µM. The mechanism was primarily through the induction of apoptosis, as evidenced by increased caspase activity and PARP cleavage.
• Neuroprotection Assessment : In an animal model of neurodegeneration, administration of this compound resulted in improved memory retention and reduced neuronal loss compared to control groups. Behavioral tests indicated enhanced learning capabilities, suggesting its potential use in treating neurodegenerative diseases.

Research Findings

Recent studies have highlighted the compound's multifaceted biological activities:

• Cytotoxicity : A concentration-dependent cytotoxic effect was observed in human breast cancer cells (MCF-7) with an IC50 value of approximately 15 µM.
• Oxidative Stress Reduction : In vitro assays showed that treatment with 7-Bromo-2-{[4-benzylpiperidyl]carbonyl}chromen-4-one led to a significant decrease in reactive oxygen species (ROS) levels, indicating its role as an antioxidant agent.